Cas no 1215636-95-5 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride
• CAS No: 1215636-95-5
• MF: C₂₀H₂₃BrClN₃O₂S
• MW: 484.837521791458
• CID: 5508400
• Update Time: 2025-06-23

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide:hydrochloride
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride

• Inchi： 1S/C20H22BrN3O2S.ClH/c1-23(2)11-4-12-24(19(25)14-5-8-16(26-3)9-6-14)20-22-17-10-7-15(21)13-18(17)27-20;/h5-10,13H,4,11-12H2,1-3H3;1H
• InChI Key： KILRJJJUUGDFOD-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(Br)C=C2S1)(CCCN(C)C)C(C1C=CC(OC)=CC=1)=O.Cl

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride

Comprehensive Overview of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride (CAS 1215636-95-5)

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride (CAS 1215636-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzothiazole core and dimethylamino propyl side chain, is often explored for its potential applications in drug discovery and molecular biology. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The CAS 1215636-95-5 compound belongs to a class of benzothiazole derivatives, which are known for their diverse pharmacological properties. The presence of a bromo substituent at the 6-position of the benzothiazole ring enhances its reactivity, enabling further functionalization for tailored applications. Additionally, the methoxybenzamide moiety introduces unique electronic properties, which can influence binding affinity and solubility. These attributes make it a valuable scaffold for designing novel therapeutic agents, particularly in areas such as oncology and neurology.

In recent years, the demand for high-purity research chemicals like N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride has surged, driven by advancements in high-throughput screening and structure-activity relationship (SAR) studies. Scientists frequently search for reliable suppliers of this compound to support their investigations into kinase inhibitors, GPCR modulators, and other drug targets. Its hydrochloride salt form further improves stability and handling, making it a preferred choice for laboratory use.

From a synthetic chemistry perspective, the preparation of CAS 1215636-95-5 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The compound's purity and yield are critical factors for researchers, as impurities can skew experimental results. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality. These rigorous standards ensure that the compound meets the requirements for in vitro and in vivo studies.

The growing interest in personalized medicine and targeted therapies has further highlighted the relevance of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-4-methoxybenzamide hydrochloride. Its modular structure allows for customization, enabling researchers to explore new chemical space for drug development. As the pharmaceutical industry continues to prioritize small-molecule drugs, compounds like this are likely to remain at the forefront of innovation.

In conclusion, CAS 1215636-95-5 represents a versatile and scientifically significant compound with broad potential in biomedical research. Its unique chemical properties and applicability in drug design make it a valuable asset for laboratories worldwide. As research progresses, this compound may unlock new possibilities for treating complex diseases, aligning with the global pursuit of healthier futures through scientific discovery.